Cas no 2624134-30-9 (1-Nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid)

• Product Name: 1-Nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid
• CAS No: 2624134-30-9
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5642473
• PubChem ID: 165905663
• Update Time: 2025-10-30

1-Nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2624134-30-9
• 1-nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid
• EN300-27752160
• 1-Nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid

• Inchi： 1S/C6H8N2O3/c9-6(10)5-2-1-3-8(4-5)7-11/h1-2,5H,3-4H2,(H,9,10)
• InChI Key： NVMUCKOZDHSZGU-UHFFFAOYSA-N
• SMILES： OC(C1C=CCN(C1)N=O)=O

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 1-Nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid

Research Brief on 1-Nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid (CAS: 2624134-30-9): Recent Advances and Applications

1-Nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid (CAS: 2624134-30-9) is a chemically significant compound that has garnered attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's unique nitroso and carboxylic acid functional groups make it a promising candidate for further exploration in the development of novel pharmaceuticals.

Recent studies have highlighted the role of 1-Nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid as a precursor or intermediate in the synthesis of more complex molecules. Its structural features allow for diverse chemical modifications, enabling researchers to explore its utility in creating targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block in the synthesis of inhibitors targeting specific enzymatic pathways involved in neurodegenerative diseases.

In addition to its synthetic utility, the biological activity of 1-Nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid has been investigated in various preclinical models. Research indicates that the compound exhibits moderate inhibitory effects on certain oxidative stress-related enzymes, suggesting potential applications in conditions characterized by oxidative damage, such as Parkinson's disease and other neurodegenerative disorders. However, further in vivo studies are required to fully elucidate its pharmacokinetic and pharmacodynamic properties.

The safety and toxicity profile of 1-Nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid have also been subjects of recent investigation. Preliminary toxicological assessments suggest that the compound has a relatively low acute toxicity, but long-term exposure studies are still lacking. Researchers emphasize the need for comprehensive safety evaluations before advancing the compound to clinical trials, particularly given the reactive nature of the nitroso group.

Looking ahead, the potential applications of 1-Nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid extend beyond neurodegenerative diseases. Emerging research points to its possible use in oncology, where its ability to modulate specific signaling pathways could be leveraged to develop new anticancer agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area, with several patents already filed for derivatives of this compound.

In conclusion, 1-Nitroso-1,2,3,6-tetrahydropyridine-3-carboxylic acid (CAS: 2624134-30-9) represents a versatile and promising compound in the field of medicinal chemistry. While significant progress has been made in understanding its synthetic and biological properties, additional research is needed to fully realize its therapeutic potential. This brief underscores the importance of continued exploration and collaboration to unlock the compound's capabilities in addressing unmet medical needs.